3-methyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyridazine

• IUPAC Name: 3-methyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyridazine
• InChI: InChI=1S/C17H22N4/c1-15-7-8-17(19-18-15)21-13-11-20(12-14-21)10-9-16-5-3-2-4-6-16/h2-8H,9-14H2,1H3
• InChI Key: IQDSWJFRVLELEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCN(CC2)CCC3=CC=CC=C3
• Molecular Formula: C17H22N4
• Molecular Weight: 282.4 g/mol

Description

The compound “3-methyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyridazine” is a derivative of pyridazine, which is a class of organic compounds where two carbons in the benzene ring are replaced by nitrogen atoms. Pyridazinones, including this compound, have been found to exhibit a wide range of pharmacological activities. They have been used in the development of various drugs and agrochemicals.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray diffraction analysis. These techniques provide detailed information about the molecular structure of the compound, including the arrangement of atoms and the nature of chemical bonds.

Mechanism of Action

Target of Action

Pyridazinone derivatives, a category to which this compound belongs, have been shown to interact with a range of biological targets . These include enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) , which play crucial roles in neurological functions.

Mode of Action

Some pyridazinone derivatives have been found to inhibit calcium ion influx, which is required for the activation of platelet aggregation . In the case of AChE and BChE inhibitors, these compounds prevent the hydrolysis of acetylcholine, thereby increasing its levels .

Biochemical Pathways

Given its potential role as an ache inhibitor, it may impact the cholinergic system, which is crucial for cognitive functions . Inhibition of AChE leads to increased acetylcholine levels, affecting various downstream effects related to neurological functions.

Result of Action

Based on the known activities of similar pyridazinone derivatives, it could potentially exhibit a wide range of pharmacological activities .

Future Directions

The future directions in the research of similar compounds could involve the design and synthesis of new derivatives with improved pharmacological activities. The development of new analogs of bioactive heterocyclic compounds is a major challenge in synthetic organic and medicinal chemistry. Therefore, “3-methyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyridazine” and its derivatives could be of interest in future drug discovery and development efforts.